Cas no 1708444-95-4 (3-Methanesulfonyl-2-p-tolyl-1H-pyrrole)

• Product Name: 3-Methanesulfonyl-2-p-tolyl-1H-pyrrole
• CAS No: 1708444-95-4
• MF: C₁₂H₁₃NO₂S
• MW: 235.30212187767
• CID: 5220460
• Update Time: 2025-05-21

3-Methanesulfonyl-2-p-tolyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 3-Methanesulfonyl-2-p-tolyl-1H-pyrrole

• Inchi： 1S/C12H13NO2S/c1-9-3-5-10(6-4-9)12-11(7-8-13-12)16(2,14)15/h3-8,13H,1-2H3
• InChI Key： RICAIXMWRPLHCS-UHFFFAOYSA-N
• SMILES： N1C=CC(S(C)(=O)=O)=C1C1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 3-Methanesulfonyl-2-p-tolyl-1H-pyrrole

3-Methanesulfonyl-2-p-tolyl-1H-pyrrole: A Comprehensive Overview

The compound with CAS No. 1708444-95-4, commonly referred to as 3-Methanesulfonyl-2-p-tolyl-1H-pyrrole, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyrrole ring with a methanesulfonyl group and a p-tolyl substituent. The pyrrole ring serves as the core framework, while the methanesulfonyl group and p-tolyl substituent contribute to its functional properties and reactivity.

Recent advancements in synthetic methodologies have enabled the precise synthesis of 3-Methanesulfonyl-2-p-tolyl-1H-pyrrole, allowing researchers to explore its potential applications in diverse scientific domains. The molecule's structure is particularly intriguing due to the conjugation between the pyrrole ring and the electron-withdrawing methanesulfonyl group, which enhances its electronic properties. This feature makes it a promising candidate for use in advanced materials, such as semiconductors and optoelectronic devices.

In the realm of pharmacology, 3-Methanesulfonyl-2-p-tolyl-1H-pyrrole has shown potential as a lead compound for drug development. Its ability to interact with biological systems through specific molecular recognition mechanisms has been explored in recent studies. For instance, researchers have investigated its role as a modulator of ion channels and enzymes, which are critical targets in the treatment of various diseases, including neurological disorders and cancer.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrrole ring. The subsequent introduction of the methanesulfonyl group and p-tolyl substituent requires precise control over reaction conditions to ensure high yields and purity. Recent studies have focused on optimizing these steps using green chemistry principles, reducing environmental impact while maintaining product quality.

One of the most exciting developments involving 3-Methanesulfonyl-2-p-tolyl-1H-pyrrole is its application in materials science. The compound's electronic properties make it an ideal candidate for use in organic semiconductors and light-emitting diodes (LEDs). Researchers have demonstrated that incorporating this molecule into polymer blends can significantly enhance their electrical conductivity and optical properties, paving the way for next-generation electronic devices.

Furthermore, the molecule's unique structure has led to its exploration in catalysis. The methanesulfonyl group acts as an electron-withdrawing substituent, facilitating the activation of certain chemical bonds during catalytic processes. This property has been leveraged in asymmetric catalysis, where 3-Methanesulfonyl-2-p-tolyl-1H-pyrrole serves as a chiral ligand or catalyst for enantioselective reactions.

In conclusion, 3-Methanesulfonyl-2-p-tolyl-1H-pyrrole (CAS No. 1708444-95-4) is a versatile compound with a wide range of applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within organic chemistry, pharmacology, and materials science.